Cas no 391876-35-0 ((2E)-3-(2-chlorophenyl)-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]prop-2-enamide)

• Product Name: (2E)-3-(2-chlorophenyl)-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]prop-2-enamide
• CAS No: 391876-35-0
• MF: C₁₉H₁₂ClN₃OS
• MW: 365.836081504822
• CID: 5778557
• PubChem ID: 6181368
• Update Time: 2025-10-30

(2E)-3-(2-chlorophenyl)-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-chlorophenyl)-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]prop-2-enamide
• F0473-0143
• 391876-35-0
• (E)-3-(2-chlorophenyl)-N-(4-(4-cyanophenyl)thiazol-2-yl)acrylamide
• (E)-3-(2-chlorophenyl)-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]prop-2-enamide
• AKOS024578369
• 2-Propenamide, 3-(2-chlorophenyl)-N-[4-(4-cyanophenyl)-2-thiazolyl]-

• Inchi： 1S/C19H12ClN3OS/c20-16-4-2-1-3-14(16)9-10-18(24)23-19-22-17(12-25-19)15-7-5-13(11-21)6-8-15/h1-10,12H,(H,22,23,24)/b10-9+
• InChI Key： LFJOHDWVPJRREV-MDZDMXLPSA-N
• SMILES： ClC1C=CC=CC=1/C=C/C(NC1=NC(=CS1)C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 365.0389609g/mol
• Monoisotopic Mass: 365.0389609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 7.16±0.70(Predicted)

Additional information on (2E)-3-(2-chlorophenyl)-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]prop-2-enamide

Comprehensive Overview of (2E)-3-(2-chlorophenyl)-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]prop-2-enamide (CAS No. 391876-35-0)

(2E)-3-(2-chlorophenyl)-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]prop-2-enamide, with the CAS number 391876-35-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorophenyl group, a cyanophenyl group, and a thiazole ring, which collectively contribute to its potential biological activities and therapeutic applications.

The molecular structure of (2E)-3-(2-chlorophenyl)-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]prop-2-enamide is highly versatile and can be synthesized through various chemical routes. One common method involves the condensation of a suitable chlorophenylacrylonitrile derivative with a thiazole-containing amine. The resulting compound exhibits strong binding affinity to specific biological targets, making it a valuable candidate for drug development.

In recent years, extensive research has been conducted to explore the pharmacological properties of (2E)-3-(2-chlorophenyl)-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]prop-2-enamide. Studies have shown that this compound possesses potent anti-inflammatory and anti-cancer activities. For instance, it has been reported to inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers.

The mechanism of action of (2E)-3-(2-chlorophenyl)-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]prop-2-enamide is multifaceted. It appears to target multiple signaling pathways that are dysregulated in cancer cells. For example, it can modulate the expression of genes involved in cell proliferation, apoptosis, and angiogenesis. Furthermore, it has been shown to induce cell cycle arrest and promote apoptosis in cancer cells by activating pro-apoptotic proteins and inhibiting anti-apoptotic proteins.

Beyond its anti-inflammatory and anti-cancer properties, (2E)-3-(2-chlorophenyl)-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]prop-2-enamide has also been investigated for its potential as an antiviral agent. Preliminary studies suggest that it can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This makes it a promising candidate for the development of broad-spectrum antiviral drugs.

The safety profile of (2E)-3-(2-chlorophenyl)-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]prop-2-enamide is another critical aspect that has been extensively studied. Preclinical toxicology assessments have indicated that this compound exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, (2E)-3-(2-chlorophenyl)-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]prop-2-enamide (CAS No. 391876-35-0) represents a promising lead compound in the development of novel therapeutic agents. Its unique structural features and diverse biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies aim to optimize its pharmacological properties and evaluate its potential as a safe and effective treatment for various diseases.